Cas no 1810070-25-7 (6-Bromoisoquinoline hydrochloride)

• Product Name: 6-Bromoisoquinoline hydrochloride
• CAS No: 1810070-25-7
• MF: C₉H₇BrClN
• MW: 244.515580415726
• CID: 4727825
• Update Time: 2023-08-15

6-Bromoisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromoisoquinoline hydrochloride

• Inchi： 1S/C9H6BrN.ClH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h1-6H;1H
• InChI Key： NNGJJGYJBKXZGW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NC=CC=2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Topological Polar Surface Area: 12.9